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Compound of Interest

Compound Name: Phenanthrene-d10

Cat. No.: B032357 Get Quote

For researchers, scientists, and drug development professionals, sourcing high-quality internal

standards is a critical step in ensuring the accuracy and reliability of analytical data. This

technical guide provides an in-depth overview of the commercial availability of Phenanthrene-
d10, a widely used deuterated internal standard in mass spectrometry-based analyses.

Phenanthrene-d10, with the CAS number 1517-22-2, is a deuterated form of phenanthrene, a

polycyclic aromatic hydrocarbon (PAH). Its molecular formula is C14D10 and it has a molecular

weight of approximately 188.29 g/mol .[1] The use of deuterated standards like Phenanthrene-
d10 is crucial for quantitative analysis as they exhibit similar chemical and physical properties

to their non-deuterated counterparts but can be distinguished by their mass-to-charge ratio in a

mass spectrometer. This allows for precise quantification by correcting for sample loss during

preparation and analytical variations.

Commercial Availability of Phenanthrene-d10
A comprehensive survey of the market reveals several reputable suppliers offering

Phenanthrene-d10 in various purities, formulations, and quantities. The following table

summarizes the offerings from key global suppliers to aid in the selection of the most suitable

product for your research needs.
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Supplier
Catalog
Number(s)

Purity/Concent
ration

Quantity/Form
at

Price (USD)

Simson Pharma

Limited
OT1044001

High Quality

(Certificate of

Analysis

provided)

Inquire for details
Competitive

Price (Inquire)

Sigma-Aldrich

(via Fisher

Scientific)

SB101-500 98% 100mg $125.00

MedchemExpres

s
HY-113645S Inquire for details Inquire for details Inquire for details

LGC Standards Inquire for details 97.24% Neat
Login to view

price

NSI Lab

Solutions
230, 230H

150 µg/mL in

Methanol, 2000

µg/mL in

Methylene

Chloride

4x1.5mL,

10x1.5mL

$105.00 -

$207.00

CPI International Z-010006-04

1,000 mg/L in

Methylene

Chloride

1 ml $39.00

Uyanchem Inquire for details 99% min Inquire for details Inquire for details

AccuStandard Z-014J-6
4.0 mg/mL in

Dichloromethane
1 mL $25.00

Crescent

Chemical

Company

3695D.10
1000 ppm in

Dichloromethane
1mL Inquire for details

Cambridge

Isotope

Laboratories, Inc.

DLM-371-1.2
98% (200 µg/mL

in isooctane)
1.2 mL $120.00
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Experimental Protocol: Use of Phenanthrene-d10 as
an Internal Standard
While specific experimental protocols will vary depending on the matrix and analyte of interest,

a general workflow for the use of Phenanthrene-d10 as an internal standard in a typical

quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid

Chromatography-Mass Spectrometry (LC-MS) is outlined below.

Objective: To accurately quantify the concentration of a target analyte in a sample matrix.

Materials:

Phenanthrene-d10 internal standard solution of a known concentration.

Sample containing the target analyte.

Calibration standards of the target analyte at various concentrations.

Appropriate solvents for sample preparation and dilution.

GC-MS or LC-MS system.

Methodology:

Preparation of Working Solutions:

Prepare a stock solution of Phenanthrene-d10 at a high concentration (e.g., 1000 µg/mL)

in a suitable solvent.

Prepare a working internal standard solution by diluting the stock solution to a

concentration that will yield a robust signal in the analytical instrument (e.g., 1 µg/mL).

Sample and Standard Spiking:

To a known volume or weight of the sample, each calibration standard, and a blank, add a

precise volume of the Phenanthrene-d10 working internal standard solution. This ensures
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that the final concentration of the internal standard is the same in all samples and

standards.

Sample Preparation:

Perform the necessary sample extraction, cleanup, and concentration steps as required by

the specific analytical method. The presence of the internal standard throughout this

process will account for any analyte loss.

Instrumental Analysis:

Analyze the prepared samples, calibration standards, and blank using a validated GC-MS

or LC-MS method.

Set the mass spectrometer to monitor for specific ions of both the target analyte and

Phenanthrene-d10.

Data Analysis:

For each injection, determine the peak area of the target analyte and the peak area of the

Phenanthrene-d10 internal standard.

Calculate the response factor (RF) for each calibration standard using the following

formula:

RF = (Analyte Peak Area / Internal Standard Peak Area) / (Analyte Concentration /

Internal Standard Concentration)

Generate a calibration curve by plotting the peak area ratio (Analyte Peak Area / Internal

Standard Peak Area) against the concentration of the analyte for the calibration standards.

Determine the concentration of the analyte in the sample by using the peak area ratio from

the sample and the calibration curve.

Workflow for Procurement and Use of a Deuterated
Internal Standard
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The following diagram illustrates the typical logical workflow from identifying the need for an

internal standard to its final application in quantitative analysis.

Procurement Phase

Application Phase

Identify Need for
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Caption: Workflow for procuring and using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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